Cas no 1798512-16-9 (N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methoxy-3-methylbenzenesulfonamide)

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methoxy-3-methylbenzenesulfonamide is a sulfonamide derivative characterized by its unique structural features, including a chlorophenyl and methoxypropyl moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting specific receptor interactions. Its methoxy and methyl substituents enhance solubility and stability, while the chlorophenyl group may contribute to binding affinity in therapeutic applications. The compound's well-defined molecular structure allows for precise modifications, making it valuable for medicinal chemistry research. Careful handling is recommended due to its reactive functional groups. Suitable for controlled laboratory use under standard safety protocols.
N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methoxy-3-methylbenzenesulfonamide structure
1798512-16-9 structure
Product Name:N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methoxy-3-methylbenzenesulfonamide
CAS No:1798512-16-9
MF:C18H22ClNO4S
MW:383.889583110809
CID:5375664
Update Time:2025-06-11

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methoxy-3-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methoxy-3-methylbenzenesulfonamide
    • Inchi: 1S/C18H22ClNO4S/c1-13-10-16(8-9-17(13)23-3)25(21,22)20-12-18(2,24-4)14-6-5-7-15(19)11-14/h5-11,20H,12H2,1-4H3
    • InChI Key: HKFRHKTYEDLKPB-UHFFFAOYSA-N
    • SMILES: C1(S(NCC(C2=CC=CC(Cl)=C2)(OC)C)(=O)=O)=CC=C(OC)C(C)=C1

Computed Properties

  • Exact Mass: 383.096
  • Monoisotopic Mass: 383.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73A^2

Experimental Properties

  • Density: 1.239±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 506.8±60.0 °C(Predicted)
  • pka: 11.45±0.50(Predicted)

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Additional information on N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methoxy-3-methylbenzenesulfonamide

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methoxy-3-methylbenzenesulfonamide (CAS No. 1798512-16-9): A Comprehensive Overview

The compound N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methoxy-3-methylbenzenesulfonamide (CAS No. 1798512-16-9) is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate design, combining a 3-chlorophenyl moiety with a methoxypropyl chain and a methylbenzenesulfonamide group. This structural complexity makes it a valuable candidate for studying structure-activity relationships (SAR) in drug discovery.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the potential of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methoxy-3-methylbenzenesulfonamide to act as a bioactive scaffold. Its chlorophenyl and methoxy groups are known to enhance binding affinity to specific biological targets, making it a focal point for studies on enzyme inhibition and receptor modulation. These properties align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of CAS No. 1798512-16-9 involves multi-step organic reactions, including sulfonylation and etherification, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its physicochemical properties. This rigorous quality control ensures its suitability for high-throughput screening (HTS) and lead optimization in drug development pipelines.

From an industrial perspective, N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methoxy-3-methylbenzenesulfonamide is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to minimize environmental impact while maintaining efficiency. These advancements resonate with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in the chemical sector.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that its sulfonamide core may interact with neurotransmitter receptors, sparking investigations into its applicability for central nervous system (CNS) disorders. This aligns with the broader search for novel neurotherapeutics, a hot topic in both academic and pharmaceutical circles.

For researchers sourcing CAS No. 1798512-16-9, factors like supplier reliability, batch-to-batch consistency, and regulatory compliance are critical. The compound's storage stability under controlled conditions (e.g., inert atmosphere, low temperature) is also a frequent query among buyers, reflecting the practical challenges of handling specialty chemicals.

In summary, N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methoxy-3-methylbenzenesulfonamide represents a convergence of chemical innovation and therapeutic potential. Its study not only advances molecular design but also contributes to the broader goals of personalized medicine and sustainable science. As research progresses, this compound may well emerge as a cornerstone in next-generation pharmacophores.

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